N,2-dimethyl-N-[3-(1H-pyrazol-1-yl)propyl]-1H-benzimidazole-4-carboxamide

• IUPAC Name: N,2-dimethyl-N-(3-pyrazol-1-ylpropyl)-1H-benzimidazole-4-carboxamide
• InChI: InChI=1S/C16H19N5O/c1-12-18-14-7-3-6-13(15(14)19-12)16(22)20(2)9-5-11-21-10-4-8-17-21/h3-4,6-8,10H,5,9,11H2,1-2H3,(H,18,19)
• InChI Key: UYXYNZRFDHEZLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2N1)C(=O)N(C)CCCN3C=CC=N3
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

“N,2-dimethyl-N-[3-(1H-pyrazol-1-yl)propyl]-1H-benzimidazole-4-carboxamide” is a complex organic compound. It contains a benzimidazole core, which is a bicyclic heteroarene, a type of aromatic organic compound. Attached to this core is a carboxamide group, a functional group that is often found in various bioactive compounds. The molecule also contains a pyrazole ring, another type of aromatic organic compound, which is known to possess various pharmacological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the benzimidazole core, followed by the introduction of the pyrazole ring and the carboxamide group. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The benzimidazole core of the molecule is a planar, aromatic system, which contributes to the stability of the molecule. The pyrazole ring and the carboxamide group may also participate in various intermolecular interactions, such as hydrogen bonding.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “this compound” can undergo various chemical reactions. The benzimidazole core, the pyrazole ring, and the carboxamide group can all act as points of reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzimidazole core, the pyrazole ring, and the carboxamide group could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a benzimidazole core work by binding to specific enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential uses of this compound, particularly in the field of medicinal chemistry. The benzimidazole core, the pyrazole ring, and the carboxamide group are all found in various bioactive compounds, suggesting that “N,2-dimethyl-N-[3-(1H-pyrazol-1-yl)propyl]-1H-benzimidazole-4-carboxamide” could have interesting biological properties.